2-chloro-4-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-chloro-4-[[3-(2-hydroxyethyl)-4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C21H27ClN2O3/c1-27-19-4-2-3-16(11-19)14-24-9-8-23(15-18(24)7-10-25)13-17-5-6-21(26)20(22)12-17/h2-6,11-12,18,25-26H,7-10,13-15H2,1H3
• InChI Key: MHWUZNVRDWCGAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2CCO)CC3=CC(=C(C=C3)O)Cl
• Molecular Formula: C21H27ClN2O3
• Molecular Weight: 390.9 g/mol

Description

2-chloro-4-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}phenol, commonly known as CHDP, is a potent and selective antagonist of the dopamine D1 receptor. This compound has attracted significant attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of CHDP is based on its ability to bind selectively to the dopamine D1 receptor and block its activity. This leads to a decrease in the release of dopamine, which is a key neurotransmitter involved in regulating mood, motivation, and reward. By blocking the dopamine D1 receptor, CHDP may help to restore normal dopamine signaling and improve symptoms of various neurological and psychiatric disorders.
Biochemical and Physiological Effects
CHDP has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to decrease the release of dopamine in the prefrontal cortex and striatum, which are key brain regions involved in regulating mood and motivation. CHDP has also been shown to increase the release of acetylcholine in the prefrontal cortex, which may help to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHDP is its high potency and selectivity for the dopamine D1 receptor. This makes it a useful tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one limitation of CHDP is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CHDP. One area of interest is the development of new analogs with improved pharmacokinetic properties and selectivity for the dopamine D1 receptor. Another area of interest is the study of CHDP in human clinical trials, to evaluate its safety and efficacy in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of CHDP and its effects on other neurotransmitter systems.
In conclusion, CHDP is a promising compound with potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Its high potency and selectivity for the dopamine D1 receptor make it a useful tool for studying the role of this receptor in brain function and dysfunction. Further research is needed to fully understand the mechanisms of action of CHDP and its potential as a therapeutic agent.

Scientific Research Applications

CHDP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a potent and selective antagonistic effect on the dopamine D1 receptor, which plays an important role in regulating mood, motivation, and reward. CHDP has been studied in animal models of schizophrenia, depression, and drug addiction, with promising results.